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Compound Name: 1,2-Propanediol, 2-acetate

Cat. No.: B3054843 Get Quote

An In-depth Technical Guide to the Industrial Applications of 1,2-Propanediol, 2-acetate

Authored by a Senior Application Scientist
Introduction: Unveiling the Versatility of 1,2-
Propanediol, 2-acetate
1,2-Propanediol, 2-acetate (CAS No. 6214-01-3), also known as 2-Acetoxy-1-propanol or

acetic acid, 2-hydroxy-1-methylethyl ester, is a bifunctional organic compound possessing both

a hydroxyl and an acetate group.[1][2] This structural feature imparts unique chemical

properties, positioning it as a highly versatile and valuable solvent and chemical intermediate in

numerous industrial applications.[1] As a colorless, hygroscopic liquid, it is recognized for its

role in formulations for coatings, inks, adhesives, and cleaning agents.[1] This guide provides a

comprehensive technical overview of its core industrial applications, synthesis, and handling,

tailored for researchers, scientists, and professionals in drug development and chemical

manufacturing.

Physicochemical Properties: A Foundation for
Diverse Applications
The utility of 1,2-Propanediol, 2-acetate in various industrial processes is largely dictated by

its distinct physical and chemical properties. A summary of these key characteristics is

presented below.
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Property Value Source

Molecular Formula C₅H₁₀O₃ [2][3][4]

Molecular Weight 118.13 g/mol [2][4]

CAS Number 6214-01-3 [2][4]

Appearance Colorless liquid [5]

Boiling Point 191°C at 760 mmHg [6]

Flash Point 77.5°C [6]

Density 1.05 g/cm³ [6]

Solubility

Soluble in organic solvents like

acetone and methanol;

miscible with water.

[1][5]

Vapor Pressure
0.1 ± 0.8 mmHg at 25°C

(Predicted)
[6]

Synthesis of 1,2-Propanediol, 2-acetate: A Look into
its Formation
The industrial production of 1,2-Propanediol, 2-acetate is primarily achieved through the

esterification of 1,2-propanediol. The most common synthesis routes involve the acid-catalyzed

reaction of 1,2-propanediol with acetic acid or through acetylation using acetic anhydride.[7]

The direct esterification with acetic acid is a reversible reaction where the removal of water, a

byproduct, is crucial to drive the equilibrium towards the formation of the desired product.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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